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For researchers, scientists, and drug development professionals navigating the landscape of

tinnitus assessment, the reproducibility and validity of patient-reported outcome measures are

paramount. This guide provides an objective comparison of three prominent questionnaires

used in tinnitus research: the Tinnitus Impact Questionnaire (TIQ), the Tinnitus Handicap

Inventory (THI), and the Tinnitus Functional Index (TFI). The data presented is based on

published validation studies to aid in the selection of the most appropriate instrument for clinical

trials and research endeavors.

The accurate measurement of tinnitus perception and its impact on a patient's life is a critical

component of both clinical practice and research. The subjective nature of tinnitus necessitates

the use of validated questionnaires to quantify its severity and the effectiveness of

interventions. This guide focuses on the psychometric properties of the TIQ, THI, and TFI, with

a particular emphasis on the reproducibility of their findings.

Comparative Analysis of Psychometric Properties
The following tables summarize the key quantitative data from validation studies of the Tinnitus

Impact Questionnaire (TIQ), Tinnitus Handicap Inventory (THI), and Tinnitus Functional Index

(TFI). These metrics are crucial for evaluating the reliability and validity of each instrument.

Table 1: Internal Consistency Reliability
Internal consistency reflects the extent to which items within a questionnaire measure the same

underlying construct. Cronbach's alpha is a common metric, with values above 0.70 generally
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considered acceptable, and values above 0.90 considered excellent.
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Questionnaire Number of Items
Study Population
(n)

Cronbach's Alpha
(α)

Tinnitus Impact

Questionnaire (TIQ)
7

172 adult patients in a

UK tinnitus and

hyperacusis clinic[1]

0.89[1][2][3][4]

173 participants with

tinnitus (non-clinical)

[5][6]

0.93[5][6]

Tinnitus Handicap

Inventory (THI)
25

66 subjects reporting

tinnitus[7]
0.93[7][8]

1129 patients with

chronic tinnitus in

China[9]

0.94[9]

110 tinnitus patients in

Turkey[6]
0.88[6]

100 outpatients with

chronic tinnitus in

Italy[10]

0.91[10]

Tinnitus Functional

Index (TFI)
25

Original development

study participants[2]
0.97[2]

318 patients with a

primary complaint of

tinnitus in New

Zealand[11]

>0.7 for overall scale

and subscales[11]

294 members of the

general public in a UK

randomized controlled

trial[12][13]

0.80[12][13]

264 subjects in

Switzerland (German

version)[2]

0.97[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.researchgate.net/publication/221837043_Validation_of_the_THI-12_questionnaire_for_international_use_in_assessing_tinnitus_A_multi-centre_prospective_observational_study
https://www.researchgate.net/publication/221837043_Validation_of_the_THI-12_questionnaire_for_international_use_in_assessing_tinnitus_A_multi-centre_prospective_observational_study
https://d-nb.info/1132112788/34
https://files.core.ac.uk/download/pdf/151211021.pdf
https://www.researchgate.net/publication/362450356_Psychometric_evaluation_of_the_tinnitus_impact_questionnaire_using_patients_seeking_help_for_tinnitus_or_tinnitus_with_hyperacusis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12140247/
https://journals.plos.org/plosone/article/file?type=printable&id=10.1371/journal.pone.0324726
https://pmc.ncbi.nlm.nih.gov/articles/PMC12140247/
https://journals.plos.org/plosone/article/file?type=printable&id=10.1371/journal.pone.0324726
https://pubmed.ncbi.nlm.nih.gov/8630207/
https://pubmed.ncbi.nlm.nih.gov/8630207/
https://resref.com/tinnitus-handicap-inventory-thi-a-full-guide-for-researchers-and-clinicians/
https://www.researchgate.net/publication/223980868_Reliability_and_Validity_of_the_Chinese_Mandarin_Tinnitus_Handicap_Inventory
https://www.researchgate.net/publication/223980868_Reliability_and_Validity_of_the_Chinese_Mandarin_Tinnitus_Handicap_Inventory
https://journals.plos.org/plosone/article/file?type=printable&id=10.1371/journal.pone.0324726
https://journals.plos.org/plosone/article/file?type=printable&id=10.1371/journal.pone.0324726
https://pmc.ncbi.nlm.nih.gov/articles/PMC11078403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11078403/
https://d-nb.info/1132112788/34
https://d-nb.info/1132112788/34
https://pubmed.ncbi.nlm.nih.gov/29988009/
https://pubmed.ncbi.nlm.nih.gov/29988009/
https://www.semanticscholar.org/paper/The-Tinnitus-Handicap-Inventory%3A-a-study-of-and-Aksoy-F%C4%B1rat/1ea1ba3aa71ebcb86a0ddb7862c556984c39b79e
https://www.tinnitusjournal.com/articles/the-thi-questionnaire-psychometric-data-forreliability-and-validity-of-the-italian-version.pdf
https://www.semanticscholar.org/paper/The-Tinnitus-Handicap-Inventory%3A-a-study-of-and-Aksoy-F%C4%B1rat/1ea1ba3aa71ebcb86a0ddb7862c556984c39b79e
https://www.tinnitusjournal.com/articles/the-thi-questionnaire-psychometric-data-forreliability-and-validity-of-the-italian-version.pdf
https://d-nb.info/1132112788/34
https://d-nb.info/1132112788/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


100 patients with

tinnitus for at least 6

months in Turkey[14]

0.970[14]

Table 2: Test-Retest Reliability (Reproducibility)
Test-retest reliability assesses the stability of a measure over time. High test-retest reliability

indicates that the questionnaire produces consistent results when administered to the same

individuals on different occasions, assuming no change in the underlying condition. The

Intraclass Correlation Coefficient (ICC) and Pearson correlation coefficient (r) are common

metrics, with values closer to 1.0 indicating higher reliability.

Questionnaire
Study Population
(n)

Time Interval
Test-Retest
Reliability Metric

Tinnitus Impact

Questionnaire (TIQ)

32 participants with

tinnitus (non-clinical)

[5][6]

2 weeks[5][6] ICC: Excellent[5][6]

Tinnitus Handicap

Inventory (THI)

40 patients in

Southwest China[9]

[15]

14 ± 3 days[9][15]
Pearson's r: 0.98[9]

[15]

21 patients in

Turkey[6]
Not specified ICC: 0.78-0.90[6]

Tinnitus Functional

Index (TFI)

40 research

volunteers in New

Zealand[11]

2 weeks

ICC: >0.7 for overall

scale and

subscales[11]

Original development

study[2]
Not specified 0.78[2]

264 subjects in

Switzerland (German

version)[2]

Not specified 0.91[2]

100 patients in

Turkey[14]
1 week[14] High correlation[14]
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Table 3: Validity
Validity refers to the extent to which a questionnaire accurately measures what it is intended to

measure. Convergent validity is established by showing a correlation with other measures of

the same or similar constructs. Discriminant validity is demonstrated by a lack of correlation

with measures of different constructs.

Questionnaire Convergent Validity Discriminant Validity

Tinnitus Impact Questionnaire

(TIQ)

Moderately to strongly

correlated with the Tinnitus

Handicap Inventory (THI),

Screening for Anxiety and

Depression-Tinnitus

questionnaire, Hyperacusis

Questionnaire, and

Hyperacusis Impact

Questionnaire.[1][2][3][4]

Weakly correlated with the

pure-tone average hearing

threshold.[1][2][3] Not

significantly correlated with

average hearing thresholds.[4]

Tinnitus Handicap Inventory

(THI)

Significant correlations with

symptom rating scales for

annoyance, sleep disruption,

depression, and concentration.

[7]

Weak correlations with the

Beck Depression Inventory,

Modified Somatic Perception

Questionnaire, and pitch and

loudness judgments.[7]

Tinnitus Functional Index (TFI)

Strong Pearson correlations

with the Tinnitus Handicap

Questionnaire and tinnitus

numerical rating scales.[11]

High correlation with the THI (r

= 0.86).[2]

Moderate correlation with the

Hearing Handicap Inventory.

[11] Moderate correlations with

the Beck Anxiety Inventory

(BAI) (r=0.60) and Beck

Depression Inventory (BDI)

(r=0.65).[2]

Experimental Protocols
The validation of these questionnaires follows a generally consistent methodological approach.

The following is a generalized workflow for a psychometric validation study of a tinnitus

questionnaire, based on the methodologies reported in the cited studies.
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Experimental Workflow for Tinnitus Questionnaire Validation

Phase 1: Questionnaire Development & Initial Testing

Phase 2: Psychometric Validation

Phase 3: Data Analysis & Interpretation

Item Generation & Refinement

Administration to Initial Patient Cohort
(e.g., n=84 for THI alpha version)

Initial Draft

Item Analysis & Reduction
(e.g., from 45 to 25 items for THI)

Data Collection

Administration to a Larger, Diverse Patient Sample
(e.g., n=172 for TIQ, n=66 for THI beta version, n=318 for TFI)

Refined Questionnaire

Assessment of Internal Consistency
(Cronbach's Alpha)

Assessment of Test-Retest Reliability
(Administration at two time points, e.g., 2 weeks apart)

Assessment of Convergent & Discriminant Validity
(Comparison with other relevant questionnaires and measures)

Factor Analysis
(To determine underlying structure)

Statistical Analysis of Psychometric Properties

Publication of Findings & Recommendations for Use

Results & Conclusions

Click to download full resolution via product page

A generalized workflow for the validation of a tinnitus questionnaire.
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Key Methodological Components:
Participant Recruitment: Participants are typically recruited from audiology or otolaryngology

clinics and report tinnitus as a primary or significant complaint.[1][7][9] Inclusion and

exclusion criteria are established to ensure a relevant study population.

Data Collection: Participants complete the questionnaire in question, along with a battery of

other validated questionnaires to assess convergent and discriminant validity.[7][16][17]

Demographic and clinical data are also collected.

Statistical Analysis:

Internal Consistency: Cronbach's alpha is calculated to assess the inter-relatedness of the

items.[6][9][10]

Test-Retest Reliability: The questionnaire is administered to a subset of participants on a

second occasion after a specific time interval (e.g., 1-2 weeks) during which their tinnitus

is expected to be stable. The correlation between the two sets of scores is then calculated

using metrics like the Intraclass Correlation Coefficient (ICC) or Pearson's correlation

coefficient.[6][9][14][15]

Validity: Correlations between the questionnaire scores and other measures are

calculated. Strong correlations with similar measures support convergent validity, while

weak correlations with dissimilar measures support discriminant validity.[1][2][3][7][11]

Factor Analysis: Exploratory or confirmatory factor analysis is often used to understand the

underlying structure of the questionnaire and to determine if it measures a single construct

or multiple sub-constructs.[9][10][15]

Signaling Pathway of Tinnitus Impact Assessment
The process of assessing the impact of tinnitus using these questionnaires can be visualized

as a pathway from the patient's subjective experience to quantifiable data that can inform

clinical decisions and research outcomes.
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Conceptual Pathway of Tinnitus Impact Assessment

Patient's Subjective
Tinnitus Experience

Administration of a Validated Questionnaire
(TIQ, THI, or TFI)

Patient's Self-Reported
Responses to Items

Standardized Scoring
of the Questionnaire

Quantitative Data on
Tinnitus Impact/Handicap

Clinical/Research Interpretation
of Scores

Informed Clinical Decisions &
Research Findings

Click to download full resolution via product page

The process of translating subjective tinnitus experience into actionable data.

Conclusion
The Tinnitus Impact Questionnaire (TIQ), Tinnitus Handicap Inventory (THI), and Tinnitus

Functional Index (TFI) are all validated instruments for assessing the impact of tinnitus. The

choice of questionnaire may depend on the specific research question or clinical context.
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The TIQ is a brief, 7-item questionnaire with excellent internal consistency and good to

excellent test-retest reliability, making it a valuable tool for efficiently assessing the impact of

tinnitus.[1][4][5][6]

The THI is a widely used 25-item questionnaire with extensive validation across multiple

languages and patient populations.[6][9][10][18] It has demonstrated high internal

consistency and test-retest reliability.[6][7][9][15]

The TFI is a 25-item questionnaire designed to be responsive to treatment-related changes

and has shown high internal consistency and good test-retest reliability in various studies.[2]

[11][14]

For studies requiring a brief yet robust measure of tinnitus impact, the TIQ is a strong

candidate. For research demanding a comprehensive assessment with a long history of use

and extensive comparative data, the THI remains a gold standard. The TFI is particularly well-

suited for clinical trials where sensitivity to change over time is a primary consideration.

Researchers and clinicians should carefully consider the psychometric properties and intended

use of each questionnaire to select the most appropriate tool for their needs, thereby ensuring

the reproducibility and validity of their findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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